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Compound of Interest

Compound Name: Flamprop-isopropy!

Cat. No.: B166160

Essential Safety and Handling Guide for Flamprop-
isopropyl

This guide provides crucial safety, handling, and disposal procedures for Flamprop-isopropyl,
tailored for research scientists and drug development professionals. The information is
compiled to ensure safe laboratory practices and to build a foundation of trust in chemical
handling protocols.

Chemical and Hazard Identification

Flamprop-isopropyl is a discontinued herbicide. While some safety data sheets (SDS) do not
classify it as a hazardous substance, other sources indicate significant potential hazards.[1][2]
It is categorized as a "Slightly hazardous" substance by the World Health Organization (WHO).
[3] Given the conflicting information, a cautious approach is warranted, adhering to safety
protocols for the highest reported hazard levels. The compound is often supplied in a solvent,
such as methanol or isopropyl alcohol, which has its own distinct hazards that must be
addressed.[4][5]

Table 1: Chemical Identification and Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b166160?utm_src=pdf-interest
https://www.benchchem.com/product/b166160?utm_src=pdf-body
https://www.benchchem.com/product/b166160?utm_src=pdf-body
https://www.benchchem.com/product/b166160?utm_src=pdf-body
https://www.benchchem.com/product/b166160?utm_src=pdf-body
http://cdn.chemservice.com/product/msdsnew/External/English/N-13939%20English%20SDS%20US.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Flamprop-isopropyl
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/318.htm
https://www.accustandard.com/prod0039698.html
https://store.safety-kleen.com/media/pdf/ISOPROPYL-ALCOHOL-90-100-SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value
ropan-2-yl 2-(N-benzoyl-3-chloro-4-
IUPAC Name prop ”y ( Y
fluoroanilino)propanoate
CAS Number 52756-22-6
Molecular Formula C19H19CIFNO3

Molecular Weight

363.8 g/mol [2]

WHO Classification

Il (Slightly hazardous)[3]

Table 2: Summary of Potential Hazards

Hazard Type

Description

Acute Toxicity

Harmful if swallowed or absorbed through the
skin.[2][4] Harmful if inhaled, potentially causing
dizziness, nausea, muscle weakness, and

respiratory failure.[4]

Skin and Eye Irritation

May cause skin irritation.[4][5] Causes serious

eye irritation.[4][5]

Organ Toxicity

May cause damage to organs.[4]

Environmental Hazards

Toxic to aquatic life with long-lasting effects.[2]

Flammability

Often dissolved in flammable solvents like
Isopropyl Alcohol or Methanol, making the

solution a fire hazard.[4][5]

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is essential when handling Flamprop-isopropyl and its
solutions. The following table outlines the recommended PPE based on the potential hazards.

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part

PPE Recommendation

Rationale and Best
Practices

Hands

Chemical-resistant gloves
(Nitrile, Neoprene, or Butyl
rubber)

Prevents skin contact and
absorption.[6] Always wear
unlined, elbow-length gloves.
[6] Never use cotton or leather
gloves as they are absorbent.
[6] Check gloves for holes or

defects before each use.[7]

Eyes/Face

Safety goggles with side

shields or a full-face shield.

Protects against splashes and
temporary eye irritation.[1][6] A
face shield should be worn
over goggles during
procedures with a high risk of
splashing, such as pouring or

mixing concentrates.[6]

Body

Laboratory coat or chemical-

resistant coveralls.

Provides a barrier against
spills and contamination.[8]
For larger quantities or spill
cleanup, hooded chemical-
resistant overalls are

recommended.[9]

Respiratory

Use in a well-ventilated area or
chemical fume hood.

Respirator may be required.

Minimizes inhalation of vapors
or aerosols.[10][11] If
ventilation is inadequate or if
working with powders or
creating aerosols, a NIOSH-
approved respirator with an
organic vapor cartridge is

necessary.[6][10]

Feet

Closed-toe, chemical-resistant

boots.

Protects feet from spills. Pants
should be worn over the top of
boots to prevent chemicals

from entering.[7]
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Operational and Disposal Plans: A Step-by-Step
Guide

Follow this procedural guidance for the safe handling and disposal of Flamprop-isopropyl.

Preparation and Handling

Ventilation: Always handle Flamprop-isopropyl in a well-ventilated area. A chemical fume
hood is strongly recommended.[10][11]

Ignition Sources: As the compound is often in a flammable solvent, keep it away from heat,
sparks, open flames, and other ignition sources.[12] Use only non-sparking tools.[12]

Static Discharge: Ground and bond containers and receiving equipment during transfers to
prevent static electricity accumulation.[12]

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
eating, drinking, or smoking.[1][8]

Spill Management

Small Spills: For spills smaller than 1 gallon, absorb with sand, activated charcoal, or other
non-combustible absorbent material.[10] Collect the contaminated material in a labeled,
sealed container for hazardous waste disposal.[10]

Large Spills: In the event of a large spill, evacuate the area immediately.[10] If possible and
safe to do so, shut off ignition sources.[13] Contact your institution's Environmental Health
and Safety (EHS) team for emergency response.[10] Do not attempt to clean up a large spill
without proper training and equipment.[10]

Waste Disposal

Container Management: All waste must be collected in a specifically labeled, leak-proof
container.[10] Do not dispose of Flamprop-isopropyl or its solutions down the drain.

Hazardous Waste: Flamprop-isopropyl waste and its containers are considered hazardous
waste. This is due to its potential toxicity and the flammability of its common solvents.[2][4]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b166160?utm_src=pdf-body
https://www.benchchem.com/product/b166160?utm_src=pdf-body
https://cfaessafety.osu.edu/sites/safety/files/imce/isopropyl%20alcohol%20SOP-final.docx
https://sds.chemtel.net/webclients/washingtonmills/niagarafallscanada/Isopropyl%20Alcohol%20Mallinckrodt%20Baker%20Avantor%201.8.2013%20ENG.pdf
https://multimedia.3m.com/mws/mediawebserver?mwsId=SSSSSuUn_zu8lZNUM82Blx_UOv70k17zHvu9lxtD7SSSSSS--
https://multimedia.3m.com/mws/mediawebserver?mwsId=SSSSSuUn_zu8lZNUM82Blx_UOv70k17zHvu9lxtD7SSSSSS--
https://multimedia.3m.com/mws/mediawebserver?mwsId=SSSSSuUn_zu8lZNUM82Blx_UOv70k17zHvu9lxtD7SSSSSS--
http://cdn.chemservice.com/product/msdsnew/External/English/N-13939%20English%20SDS%20US.pdf
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Gen-Pro_Gib-4_MSDS1.pdf
https://cfaessafety.osu.edu/sites/safety/files/imce/isopropyl%20alcohol%20SOP-final.docx
https://cfaessafety.osu.edu/sites/safety/files/imce/isopropyl%20alcohol%20SOP-final.docx
https://cfaessafety.osu.edu/sites/safety/files/imce/isopropyl%20alcohol%20SOP-final.docx
https://www.airgas.com/msds/001105.pdf
https://cfaessafety.osu.edu/sites/safety/files/imce/isopropyl%20alcohol%20SOP-final.docx
https://cfaessafety.osu.edu/sites/safety/files/imce/isopropyl%20alcohol%20SOP-final.docx
https://cfaessafety.osu.edu/sites/safety/files/imce/isopropyl%20alcohol%20SOP-final.docx
https://www.benchchem.com/product/b166160?utm_src=pdf-body
https://www.benchchem.com/product/b166160?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Flamprop-isopropyl
https://www.accustandard.com/prod0039698.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etycﬁie,;\‘:iltall:i]lgy Sltjrilcineg

» Disposal Route: All waste must be disposed of through your institution's EHS or a licensed
hazardous waste disposal facility.[10][14] Follow all local, state, and national regulations for

hazardous waste disposal.[1]

Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely managing Flamprop-isopropyl
in a laboratory setting, from initial preparation to final disposal.
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Workflow for Handling Flamprop-isopropyl
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Caption: Logical workflow for the safe handling and disposal of Flamprop-isopropyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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